Cas no 14108-61-3 (2-amino-3-(2-phenylphenyl)propanoic acid)

• Product Name: 2-amino-3-(2-phenylphenyl)propanoic acid
• CAS No: 14108-61-3
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 2731421
• PubChem ID: 415417
• Update Time: 2025-06-08

2-amino-3-(2-phenylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-DL-phenylalanine
• [1,1'-Biphenyl]-2-propanoic acid, α-amino-
• 2-amino-3-(2-phenylphenyl)propanoic acid

• Inchi： 1S/C15H15NO2/c16-14(15(17)18)10-12-8-4-5-9-13(12)11-6-2-1-3-7-11/h1-9,14H,10,16H2,(H,17,18)
• InChI Key： DBMVJVZQGTXWTP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CC1=CC=CC=C1C1=CC=CC=C1)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(2-phenylphenyl)propanoic acid

Introduction to 2-amino-3-(2-phenylphenyl)propanoic acid (CAS No. 14108-61-3)

2-amino-3-(2-phenylphenyl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 14108-61-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework with both amino and phenyl groups, has garnered attention for its potential applications in drug discovery and material science. The presence of a biphenyl moiety in its structure enhances its versatility, making it a valuable intermediate in the synthesis of more complex molecules.

The compound’s chemical formula can be expressed as C₁₇H₁₇NO₂, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The molecular weight of 2-amino-3-(2-phenylphenyl)propanoic acid is approximately 275.34 g/mol, which is within the range typically observed for organic compounds of similar complexity. This molecular characteristics make it amenable to various spectroscopic and chromatographic techniques for purification and structural elucidation.

In recent years, 2-amino-3-(2-phenylphenyl)propanoic acid has been explored in the context of developing novel therapeutic agents. Its structural motif, combining an amino acid-like backbone with a phenyl ring substitution, suggests potential bioactivity against a range of biological targets. For instance, studies have indicated that derivatives of this compound may exhibit properties relevant to neurological disorders and inflammatory conditions. The biphenyl group, in particular, is known to contribute to the lipophilicity and binding affinity of molecules, making it a desirable feature in drug design.

One of the most compelling aspects of 2-amino-3-(2-phenylphenyl)propanoic acid is its role as a building block in organic synthesis. The presence of both an amino group and a carboxylic acid group allows for facile functionalization through various chemical reactions such as amidation, esterification, and coupling reactions. These transformations are crucial for constructing more intricate molecules with tailored biological activities. Researchers have leveraged this compound to synthesize peptidomimetics and other pharmacophores that mimic the structure and function of natural bioactive peptides.

The pharmaceutical industry has shown particular interest in 2-amino-3-(2-phenylphenyl)propanoic acid due to its potential as a scaffold for drug development. Recent advances in computational chemistry have enabled the rapid screening of virtual libraries containing derivatives of this compound, identifying candidates with promising pharmacokinetic profiles. Additionally, experimental studies have demonstrated that certain analogs exhibit inhibitory effects on enzymes implicated in metabolic pathways associated with diseases such as diabetes and cancer.

Beyond pharmaceutical applications, 2-amino-3-(2-phenylphenyl)propanoic acid has found utility in materials science. Its ability to form stable coordination complexes with metal ions makes it useful in catalysis and as a ligand in coordination chemistry. The biphenyl moiety can act as a chelating agent, enhancing the stability of metal complexes while maintaining tunable electronic properties. Such complexes have been investigated for their potential use in catalytic systems that facilitate cross-coupling reactions and other transformations relevant to industrial chemistry.

The synthesis of 2-amino-3-(2-phenylphenyl)propanoic acid typically involves multi-step organic reactions starting from commercially available precursors. One common approach involves the condensation of benzophenone derivatives with amino acids or their esters under controlled conditions. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it feasible to produce larger quantities of the compound for research purposes.

In conclusion, 2-amino-3-(2-phenylphenyl)propanoic acid (CAS No. 14108-61-3) represents a versatile and valuable compound with broad applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases, while its synthetic accessibility allows for extensive modification and exploration. As research continues to uncover new functionalities and applications, this compound is poised to remain a cornerstone in both academic and industrial settings.